Cas no 87813-00-1 ((3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione)

(3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is a chiral bicyclic pyrrolidine derivative with a rigid fused-ring structure, serving as a valuable intermediate in asymmetric synthesis and pharmaceutical research. Its stereochemically defined framework makes it particularly useful for constructing complex molecules with high enantioselectivity. The presence of both benzyl and phenyl substituents enhances its utility in medicinal chemistry, where it can act as a scaffold for developing bioactive compounds. The dione functionality offers sites for further derivatization, enabling tailored modifications. This compound’s stability and well-defined conformation contribute to its reproducibility in synthetic applications, making it a preferred choice for researchers working on peptidomimetics or heterocyclic drug candidates.
(3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione structure
87813-00-1 structure
Product Name:(3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
CAS No:87813-00-1
MF:C19H18N2O2
MW:306.358424663544
MDL:MFCD11501804
CID:5234090
Update Time:2025-06-08

(3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
    • MDL: MFCD11501804
    • Inchi: 1S/C19H18N2O2/c22-18-16-12-20(11-14-7-3-1-4-8-14)13-17(16)19(23)21(18)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2/t16-,17+
    • InChI Key: USWUQRVKTQVBJU-CALCHBBNSA-N
    • SMILES: N1(C2=CC=CC=C2)C(=O)[C@@]2([H])CN(CC3=CC=CC=C3)C[C@@]2([H])C1=O

(3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione Pricemore >>

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Additional information on (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

The Comprehensive Overview of CAS No. 87813-00-1: (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

The compound with CAS No. 87813-00-1, known as (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of octahydropyrrolopyrroles, which are characterized by their unique bicyclic structure. The benzyl and phenyl substituents further enhance its structural complexity and functional diversity.

Recent studies have highlighted the potential of octahydropyrrolo[3,4-c]pyrrole derivatives as promising candidates for drug development. The stereochemistry of this compound, specifically the (3aR,6aS) configuration, plays a crucial role in determining its biological activity. Researchers have reported that this compound exhibits potent antioxidant properties, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of this complex structure. For instance, the use of chiral auxiliaries and enantioselective reactions has significantly improved the yield and enantiomeric purity of this compound.

In terms of biological activity, this compound has shown remarkable potential in modulating key cellular pathways. A study published in 2023 demonstrated that (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione acts as a potent inhibitor of cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain. This finding suggests its potential application in the development of novel anti-inflammatory agents.

Furthermore, the compound's ability to interact with G protein-coupled receptors (GPCRs) has been explored in recent research. GPCRs are critical targets for drug development due to their involvement in various physiological processes. The interaction between this compound and GPCRs could pave the way for innovative therapeutic strategies in treating conditions such as obesity, diabetes, and hypertension.

The structural uniqueness of (3aR,6aS)-5-benzyl-2-phenyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione also makes it an intriguing molecule for materials science applications. Its rigid bicyclic framework and conjugated system could be exploited for designing advanced materials with tailored electronic properties. Recent explorations into its use as a building block for organic semiconductors have shown promising results.

In conclusion, CAS No. 87813-00-1 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with its diverse biological activities and synthetic versatility, positions it as a valuable asset for both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.

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